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Compound of Interest

4-(Methylsulfonamido)benzoic
Compound Name: d
aci

cat. No.: B1295666

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the synthesis of 4-
(Methylsulfonamido)benzoic acid, a valuable intermediate in pharmaceutical and chemical
research. The synthesis is achieved through the reaction of 4-aminobenzoic acid with
methanesulfonyl chloride in an aqueous basic solution. This method is robust, high-yielding,
and proceeds under mild conditions. This application note includes a summary of the
compound's properties, a detailed experimental protocol, and a visual representation of the
synthesis workflow.

Chemical Properties and Data

A summary of the physical and chemical properties of the key compounds involved in this
synthesis is provided below.
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4-
. 4-Aminobenzoic Methanesulfonyl
Property (Methylsulfonamid . .
. . acid (PABA) Chloride
o)benzoic acid
4-
, _ o Methanesulfonyl
IUPAC Name (Methylsulfonamido)b 4-Aminobenzoic acid ]
. . chloride
enzoic acid
CAS Number 7151-76-0[1][2] 150-13-0 124-63-0
Molecular Formula CsHoaNO4S[1][2] C7H7NO2 CHsCIO:2S
Molecular Weight 215.23 g/mol [1][2] 137.14 g/mol 114.55 g/mol
White to off-white White crystalline Colorless to yellow
Appearance _ o
solid powder liquid
Melting Point Not specified 187-189 °C -32 °C
Purity =98%)][2] =299% =299%

Experimental Protocol

This protocol is adapted from a similar, high-yield synthesis of a related arylsulfonamide. The

procedure involves the reaction of 4-aminobenzoic acid with methanesulfonyl chloride in an

agueous solution with the pH maintained at 8 using sodium carbonate.

Materials and Reagents

e 4-Aminobenzoic acid (PABA)
o Methanesulfonyl chloride

e Sodium carbonate

e Hydrochloric acid (1 N)

e Methanol

¢ Distilled water
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Standard laboratory glassware (beaker, flask, etc.)

Magnetic stirrer and stir bar

pH meter or pH paper

Filtration apparatus (e.g., Buchner funnel)

Synthesis Procedure

Dissolution of Starting Material: In a suitable reaction vessel, dissolve 100 mmol (13.71 g) of
4-aminobenzoic acid in 50 mL of distilled water.

pH Adjustment: While stirring, add a 1 N solution of sodium carbonate to the mixture until the
pH reaches 8. This will dissolve the 4-aminobenzoic acid.

Addition of Methanesulfonyl Chloride: Slowly add 120 mmol (9.2 mL, 13.75 g) of
methanesulfonyl chloride to the reaction mixture. Maintain vigorous stirring.

Reaction Monitoring and pH Control: Continue stirring the mixture at room temperature for 2
hours. During this time, monitor the pH and add small portions of the 1 N sodium carbonate
solution as needed to maintain a pH of 8. The reaction progress can be monitored by the
conversion of the initial suspension into a clear solution.

Precipitation of the Product: After 2 hours, pour the reaction mixture into a beaker and acidify
to pH 2 by the dropwise addition of 1 N hydrochloric acid. A white precipitate of 4-
(Methylsulfonamido)benzoic acid will form.

Isolation and Purification: Collect the white precipitate by filtration and wash it thoroughly
with distilled water. The crude product can be further purified by recrystallization from
methanol to yield colorless crystals.

Drying: Dry the purified product under vacuum to remove any residual solvent.

Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of 4-

(Methylsulfonamido)benzoic acid.
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Starting Materials

Sodium Carbonate (1N)

Reaction Steps ‘Work-up & Purification Final Product
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Methanesulfonyl Chloride

Hydrochloric Acid (1N)

Click to download full resolution via product page

Caption: Workflow for the synthesis of 4-(Methylsulfonamido)benzoic acid.

Safety Precautions

o Work in a well-ventilated fume hood.

o Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and
a lab coat.

o Methanesulfonyl chloride is corrosive and lachrymatory. Handle with care.
» Hydrochloric acid is corrosive. Avoid contact with skin and eyes.

o Refer to the Safety Data Sheets (SDS) for all chemicals before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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